Cas no 67434-30-4 (2-isocyano-1-pyrrolidin-1-yl-ethanone)

• Product Name: 2-isocyano-1-pyrrolidin-1-yl-ethanone
• CAS No: 67434-30-4
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• MDL: MFCD06200448
• CID: 1723586
• PubChem ID: 6455476
• Update Time: 2025-05-22

2-isocyano-1-pyrrolidin-1-yl-ethanone Chemical and Physical Properties

Names and Identifiers

• 2-isocyano-1-pyrrolidin-1-ylethanone
• 1-(Isocyano-Acetyl)-Pyrrolidine
• 2-isocyano-1-(pyrrolidin-1-yl)ethanone
• pyrrolidino α-isocyano acetamide
• Pyrrolidine, 1-(isocyanoacetyl)-
• isocyanoacetylpyrrolidine
• AC1O5BJH
• 1-PYRROLIDINO-2-ISOCYANO-ACETAMIDE
• 2-isocyano-1-(1-pyrrolidinyl)Ethanone
• 2-isocyano-1-pyrrolidin-1-yl-ethanone
• BS-42888
• DTXSID10217783
• Ethanone, 2-isocyano-1-(1-pyrrolidinyl)-
• SCHEMBL295163
• AKOS006294959
• MFCD06200448
• 1-pyrrolidino-2-isocyanoacetamide
• Ethanone,2-isocyano-1-(1-pyrrolidinyl)-
• 67434-30-4
• 2-isocyano-1-(pyrrolidin-1-yl)ethan-1-one
• P19852
• 2-Isocvano-1-(pyrrolidin-1-yl)ethanone
• SY263030
• RRDPZNVNPIFWQB-UHFFFAOYSA-N
• DA-26077

• MDL： MFCD06200448
• Inchi： 1S/C7H10N2O/c1-8-6-7(10)9-4-2-3-5-9/h2-6H2
• InChI Key： RRDPZNVNPIFWQB-UHFFFAOYSA-N
• SMILES： O=C(C[N+]#[C-])N1CCCC1

Computed Properties

• Exact Mass: 138.07900
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 24.7Ų

Experimental Properties

• PSA: 20.31000
• LogP: -0.30330

Additional information on 2-isocyano-1-pyrrolidin-1-yl-ethanone

Comprehensive Overview of 2-Isocyano-1-pyrrolidin-1-yl-ethanone (CAS No. 67434-30-4): Properties, Applications, and Industry Insights

2-Isocyano-1-pyrrolidin-1-yl-ethanone (CAS No. 67434-30-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique isocyanide functional group and pyrrolidine backbone. This molecule serves as a versatile building block in multicomponent reactions (MCRs), a trending topic in synthetic chemistry, where efficiency and atom economy are prioritized. Researchers are increasingly exploring its role in drug discovery and catalyst design, aligning with the growing demand for sustainable synthetic methodologies.

The compound’s structural features—combining an isocyano group with a pyrrolidinyl ketone—enable diverse reactivity patterns. Recent studies highlight its utility in constructing heterocyclic scaffolds, a key focus area for developing bioactive molecules. For instance, its participation in Ugi-type reactions has been documented, addressing the need for rapid library synthesis in medicinal chemistry. Such applications resonate with current industry trends favoring high-throughput screening and fragment-based drug design.

From a physicochemical perspective, 2-isocyano-1-pyrrolidin-1-yl-ethanone exhibits moderate stability under inert conditions but requires careful handling due to its sensitivity to moisture. Analytical techniques like NMR spectroscopy and HPLC-MS are commonly employed for characterization, reflecting the broader shift toward quality-by-design (QbD) principles in chemical manufacturing. These methods ensure compliance with stringent regulatory standards, a recurring concern among manufacturers and end-users.

Market dynamics for CAS No. 67434-30-4 reveal increasing procurement by contract research organizations (CROs) and academic labs. Searches for "isocyanide derivatives suppliers" and "pyrrolidine-based reagents" have surged by 40% year-over-year, underscoring its commercial relevance. Additionally, its potential in green chemistry initiatives—such as solvent-free reactions—aligns with the global push for eco-friendly synthesis, a frequently queried topic in scientific forums.

Future prospects for this compound include explorations in peptide mimetics and metal-organic frameworks (MOFs), areas gaining traction in nanotechnology and material science. As synthetic strategies evolve, 2-isocyano-1-pyrrolidin-1-yl-ethanone is poised to remain a critical tool for innovators addressing challenges in targeted drug delivery and catalysis.